Cas no 65119-09-7 (Silane, triethoxy[(1E)-2-phenylethenyl]-)

Silane, triethoxy[(1E)-2-phenylethenyl]- structure

65119-09-7 structure

Product Name:Silane, triethoxy[(1E)-2-phenylethenyl]-

CAS No:65119-09-7

MF:C₁₄H₂₂O₃Si

MW:266.408185482025

CID:406802

Update Time:2024-01-29

Silane, triethoxy[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

- Silane, triethoxy[(1E)-2-phenylethenyl]-
- triethoxy(2-phenylethenyl)silane
- Inchi： 1S/C14H22O3Si/c1-4-15-18(16-5-2,17-6-3)13-12-14-10-8-7-9-11-14/h7-13H,4-6H2,1-3H3/b13-12+
- InChI Key： UUVZTKMMRCCGHN-OUKQBFOZSA-N
- SMILES： [Si](OCC)(OCC)(OCC)/C=C/C1=CC=CC=C1

Computed Properties

Exact Mass: 266.13386
Monoisotopic Mass: 266.134
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Topological Polar Surface Area: 27.7A^2

Experimental Properties

PSA: 27.69

Silane, triethoxy[(1E)-2-phenylethenyl]- Production Method

Production Method 1

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: 2101300-24-5 Solvents: Dichloromethane-d2 ; 4 h, rt → 60 °C

Reference

: Rhodium(I) Complexes with Ligands Based on N-Heterocyclic Carbene and Hemilabile Pyridine Donors as Highly E Stereoselective Alkyne Hydrosilylation Catalysts

Morales-Ceron, Judith P.; Lara, Patricia; Lopez-Serrano, Joaquin; Santos, Laura L.; Salazar, Veronica; et al, Organometallics, 2017, 36(13), 2460-2469

Production Method 2

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Gold alloy, base, Au 99,Al 0.6 Solvents: Ethyl acetate ; rt; 12 h, 70 °C

Reference

: Selective hydrosilylation of alkynes with a nanoporous gold catalyst

Ishikawa, Yoshifumi; Yamamoto, Yoshinori; Asao, Naoki, Catalysis Science & Technology, 2013, 3(11), 2902-2905

Production Method 3

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Titania , Chloroauric acid Solvents: 1,2-Dichloroethane ; 2 h, rt → 70 °C

Reference

: Reaction of hydrosilanes with alkynes catalyzed by gold nanoparticles supported on TiO2

Psyllaki, Androniki; Lykakis, Ioannis N.; Stratakis, Manolis, Tetrahedron, 2012, 68(42), 8724-8731

Production Method 4

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Platinate(1-), [1,3-bis(η2-ethenyl)-1,1,3,3-tetramethyldisiloxane][1,3-dihydro-1… Solvents: Triethoxysilane ; 16 h, 30 °C

Reference

: Water-Soluble N-Heterocyclic Carbene Platinum(0) Complexes: Recyclable Catalysts for the Hydrosilylation of Alkynes in Water at Room Temperature

Silbestri, Gustavo F.; Flores, Juan Carlos; de Jesus, Ernesto, Organometallics, 2012, 31(8), 3355-3360

Production Method 5

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Dichloro(ethylenediamine)platinum(II) ; 18 h, 90 °C

Reference

: Dichloro(ethylenediamine)platinum(II), a water-soluble analog of the antitumor cisplatin, as a heterogeneous catalyst for a stereoselective hydrosilylation of alkynes under neat conditions

Fotie, Jean; Enechojo Agbo, Mercy; Qu, Fengrui ; Tolar, Trevor, Tetrahedron Letters, 2020, 61(36),

Production Method 6

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: 2794183-67-6 Solvents: Tetrahydrofuran ; rt → 60 °C; 10 min, 60 °C
1.2 Catalysts: Lithium triethylborohydride ; 20 h, 60 °C

Reference

: Searching for highly active cobalt catalysts bearing Schiff base ligands for Markovnikov-selective hydrosilylation of alkynes with tertiary silanes

Skrodzki, Maciej; Ortega Garrido, Victor; Csaky, Aurelio G.; Pawluc, Piotr, Journal of Catalysis, 2022, 411, 116-121

Production Method 7

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Platinum , Carbon

Reference

: Hydrosilylation of alkynes catalyzed by platinum on carbon

Chauhan, Moni; Hauck, Brian Jay; Keller, Lindsay P.; Boudjouk, Philip, Journal of Organometallic Chemistry, 2002, 645(1-2), 1-13

Production Method 8

18165-68-9

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Platinum, dichlorobis(1-ethenyl-1H-imidazole-N3)-

Reference

: Catalytic activity of complexes of 1-vinylazoles with transition metal salts in hydrosilylation of phenylacetylene

Kopylova, L. I.; Ivanova, N. D.; Voropaev, V. N.; Domnina, E. S.; Skvortsova, G. G.; et al, Zhurnal Obshchei Khimii, 1985, 55(5), 1036-8

Production Method 9

998-30-1

65119-09-7

90260-88-1

90260-87-0

Reaction Conditions

1.1 Catalysts: Rhodium(1+), [(2,3,4-η)-4-[2-(diphenylphosphino-κP)phenyl]-1,2-dihydro-1,1,3-tri… Solvents: Chloroform-d ; 24 h, rt

Reference

: Late-Stage Generation of Bidentate η3-Benzophosphorine-Phosphino Ligands from a Rhodium PCcarbeneP Pincer Complex and Their Use in the Catalytic Hydrosilylation of Alkynes

Wang, Qingyang; Tinnermann, Hendrik; Tan, Shaun; Young, Rowan D., Organometallics, 2019, 38(19), 3512-3520

Production Method 10

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: 2338825-00-4 Solvents: Dichloromethane ; 6 h, 40 °C

Reference

: A Rh(I) complex with an annulated N-heterocyclic carbene ligand for E-selective alkyne hydrosilylation

Tyagi, Akshi; Yadav, Suman; Daw, Prosenjit; Ravi, Chitrakar; Bera, Jitendra K., Polyhedron, 2019, 172, 167-174

Production Method 11

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: 2460746-49-8 Solvents: Toluene

Reference

: C,N-chelated diaminocarbene platinum(II) complexes derived from 3,4-diaryl-1H-pyrrol-2,5-diimines and cis-dichlorobis(isonitrile)platinum(II): Synthesis, cytotoxicity and catalytic activity in hydrosilylation reactions

Afanasenko, Anastasiia M.; Chulkova, Tatiana G.; Boyarskaya, Irina A.; Islamova, Regina M.; Legin, Anton A.; et al, Journal of Organometallic Chemistry, 2020, 923,

Production Method 12

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Platinum

Reference

: Platinum-catalyzed hydrosilylation of alkynes

Lewis, Larry N.; Sy, Karen G.; Bryant, Garold L. Jr.; Donahue, Paul E., Organometallics, 1991, 10(10), 3750-9

Production Method 13

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Platinum dichloride Solvents: Tetrahydrofuran ; 12 h, 45 °C

Reference

: Triethoxysilane

Corriu, Robert J. P.; Guerin, Christian; Scheidt, Karl A.; Lettan, Robert B. II; Nikonov, George; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-10

Production Method 14

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Platinum (zeolite-bound)

Reference

: Metalized zeolites as a catalysts for hydrosilylation

Kopylova, L. I.; Kharlamov, V. V.; Pukhnarevich, V. B.; Voronkov, M. G., Zhurnal Obshchei Khimii, 1994, 64(10),

Production Method 15

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

1.1 Catalysts: Rhodium(2+), [[1,1′-binaphthalene]-2,2′-diylbis[diphenylphosphine-κP]][(1,2,3,4,… Solvents: Dichloromethane
1.2 -

Reference

: Tunable Stereoselective Hydrosilylation of PhCCH Catalyzed by Cp*Rh Complexes

Faller, J. W.; D'Alliessi, Darlene G., Organometallics, 2002, 21(8), 1743-1746

Production Method 16

998-30-1

65119-09-7

90260-87-0

Reaction Conditions

Reference

: Zeolite-catalyzed hydrosilylation

Voronkov, M. G.; Pukhnarevich, V. B.; Kopylova, L. I.; Burnashova, T. D.; Vysotskii, A. V., Zhurnal Obshchei Khimii, 1989, 59(9), 2150-1

Production Method 17

998-30-1

65119-09-7

90260-88-1

90260-87-0

Reaction Conditions

1.1 Catalysts: Osmate(2-), hexachloro-, dihydrogen, hexahydrate, (OC-6-11)-

Reference

: H2OsCl6 as a catalyst for hydrosilylation

Korpylova, L. I.; Lukevits, E.; Voronkov, M. G., Zhurnal Obshchei Khimii, 1994, 64(3), 437-42

Production Method 18

998-30-1

65119-09-7

90260-88-1

90260-87-0

Reaction Conditions

1.1 Catalysts: (SP-4-3)-Carbonylchlorobis(triphenylphosphine)iridium Solvents: Benzene

Reference

: Iridium complexes in hydrosilylation reactions of unsaturated compounds

Kopylova, L. I.; Sherstyannikova, L. V.; Varshavskic, Yu. S.; Pukhnarevich, V. B.; Voronkov, M. G., Zhurnal Obshchei Khimii, 1993, 63(10), 2257-66